Cas no 2171659-50-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171659-50-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6470349
• PubChem ID: 165567025
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid
• 2171659-50-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-3-methylazetidine-3-carboxylic acid
• EN300-1523667

• Inchi： 1S/C25H28N2O5/c1-15(2)21(22(28)27-13-25(3,14-27)23(29)30)26-24(31)32-12-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： JPTMRASRZOVGOB-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171659-50-8)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171659-50-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylazetidine moiety, makes it a valuable building block for drug discovery and peptide chemistry. Researchers are increasingly interested in this compound due to its potential role in developing targeted therapies and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly notable for its stereochemical stability and compatibility with automated synthesis platforms, addressing key challenges in peptide manufacturing. Its CAS No. 2171659-50-8 is frequently searched in scientific databases, reflecting its growing relevance in biomedical research.

One of the most discussed topics in peptide science is the optimization of protecting group strategies. The Fmoc group in this compound offers a balance between protection efficiency and mild deprotection conditions, making it ideal for multi-step syntheses. Additionally, the 3-methylazetidine ring introduces conformational constraints, which are valuable for designing bioactive peptides with enhanced target selectivity and metabolic stability.

From an SEO perspective, users often search for terms like "Fmoc-amino acid applications", "azetidine derivatives in drug design", and "CAS 2171659-50-8 supplier". These queries highlight the compound's dual role as a research reagent and a commercial product. Laboratories focusing on peptide-based therapeutics or chemical biology tools frequently seek detailed technical data on this molecule, including its solubility, storage conditions, and coupling efficiency in peptide chain elongation.

The green chemistry movement has also influenced the synthesis and use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid. Researchers are exploring solvent-free or water-based protocols to minimize environmental impact while maintaining high yield and purity. This aligns with broader trends in sustainable pharmaceutical production, where CAS No. 2171659-50-8 is increasingly cited in patent applications for innovative drug formulations.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-methylazetidine-3-carboxylic acid represents a critical tool for modern medicinal chemistry. Its combination of structural versatility and synthetic accessibility ensures its continued prominence in both academic studies and industrial pipelines. As the field evolves, this compound is poised to play a pivotal role in addressing unmet needs in therapeutic development and material science.